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Compound of Interest

Compound Name: Metoxuron

Cat. No.: B1676524 Get Quote

This guide provides comprehensive safety protocols and logistical plans for the handling and

disposal of Metoxuron in a laboratory setting. Adherence to these procedures is critical to

ensure the safety of all personnel and to maintain a compliant research environment.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling

Metoxuron. This is based on a risk assessment for handling the powdered form and solutions

of this compound.
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Body Part PPE Specification
Protection Level &

Standards
Rationale

Eyes/Face

Tightly fitting safety

goggles with side-

shields or a full-face

shield.

Conforming to EN 166

(EU) or NIOSH (US)

approved.

Protects against

splashes of solutions

and airborne powder

particles.

Skin/Body

Chemical-resistant lab

coat or coveralls.

Fire/flame resistant

and impervious

clothing should be

worn.

Selected based on the

concentration and

amount of the

hazardous substance.

Prevents skin contact

with Metoxuron, which

can be harmful.

Hands

Chemical-resistant

gloves (e.g., Nitrile,

Neoprene, or Butyl

rubber).

Must satisfy the

specifications of EU

Directive 89/686/EEC

and the standard EN

374.

Prevents dermal

absorption of

Metoxuron. Gloves

must be inspected

before use and

disposed of if

contaminated.

Respiratory

A full-face respirator

with appropriate

cartridges.

Use a NIOSH (US) or

CEN (EU) approved

respirator.

Required if exposure

limits are exceeded, if

irritation or other

symptoms are

experienced, or when

handling large

quantities of the

powder outside of a

fume hood.

Physicochemical Properties of Metoxuron
Understanding the properties of Metoxuron is essential for safe handling and in the event of a

spill.
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Property Value Reference

Chemical Formula C₁₀H₁₃ClN₂O₂ [1][2]

Molecular Weight 228.68 g/mol [2][3][4]

Appearance White crystalline solid

Melting Point 124-127 °C

Water Solubility 678 mg/L (at 23 °C)

Solubility in Organic Solvents

Soluble in DMSO. Reactions

for synthesis are typically

carried out in acetone or

toluene.

Hazard Statements

Very toxic to aquatic life with

long-lasting effects. Harmful by

inhalation, in contact with skin,

and if swallowed.

Disposal Codes

UN3077 9/PG 3

(Environmentally hazardous

substance, solid, n.o.s.)

Operational Plans
General Handling Procedures

Preparation: Before handling Metoxuron, ensure that the Safety Data Sheet (SDS) has

been reviewed and is readily accessible. All necessary PPE should be inspected and worn

correctly. The work area, typically a chemical fume hood, should be clean and uncluttered.

Weighing: When weighing the powdered form of Metoxuron, perform the task in a chemical

fume hood to minimize the risk of inhalation. Use appropriate tools to handle the powder and

avoid creating dust.

Solution Preparation: When preparing solutions, add the Metoxuron powder to the solvent

slowly to avoid splashing. If using an organic solvent like DMSO, ensure adequate

ventilation.
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Storage: Store Metoxuron in a cool, dry, and well-ventilated area, away from incompatible

materials. The container must be kept tightly closed.

Emergency and Spill Response Plan
In the event of a spill, follow these procedures:

Immediate Actions:

Alert personnel in the immediate area.

If the spill is large or involves a highly concentrated solution, evacuate the laboratory and

notify the appropriate emergency response personnel.

For small, manageable spills, ensure you are wearing the appropriate PPE before

proceeding with cleanup.

Spill Cleanup Procedure:

For Solid Spills: Carefully scoop the spilled material into a designated waste container,

avoiding the creation of dust. After the bulk of the material is removed, decontaminate the

area by wiping with a wet paper towel.

For Liquid Spills: Cover the spill with an absorbent material such as vermiculite or sand.

Once the liquid is absorbed, scoop the material into a designated waste container.

Decontamination: Clean the spill area with soap and water.

Disposal Plan
Metoxuron and any materials contaminated with it must be disposed of as hazardous waste.

Waste Collection:

Collect all solid waste, including contaminated PPE and absorbent materials, in a clearly

labeled, sealed, and chemical-resistant container.

Collect all liquid waste in a separate, clearly labeled, and sealed container.
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Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical

name "Metoxuron".

Storage of Waste: Store waste containers in a designated satellite accumulation area, away

from incompatible materials.

Final Disposal: Arrange for the disposal of the hazardous waste through the institution's

environmental health and safety office, following all local, state, and federal regulations.

Experimental Protocols
Example Protocol: Preparation of a Metoxuron Stock
Solution and Analysis by HPLC
This protocol describes the preparation of a stock solution of Metoxuron and a general

procedure for its analysis by High-Performance Liquid Chromatography (HPLC).

Objective: To prepare a 1 mg/mL stock solution of Metoxuron in DMSO and to outline a

method for its quantification.

Materials:

Metoxuron (analytical standard)

Dimethyl sulfoxide (DMSO), HPLC grade

Volumetric flask (10 mL, Class A)

Analytical balance

Spatula and weighing paper

Pipettes and tips

HPLC system with a UV detector

C18 HPLC column
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Procedure:

1. In a chemical fume hood, weigh 10 mg of Metoxuron powder onto weighing paper using

an analytical balance.

2. Carefully transfer the powder to a 10 mL volumetric flask.

3. Add approximately 5 mL of DMSO to the flask and swirl gently to dissolve the Metoxuron.

4. Once dissolved, add DMSO to the flask up to the 10 mL mark.

5. Cap the flask and invert it several times to ensure the solution is homogeneous. This is

your 1 mg/mL stock solution.

6. For HPLC analysis, prepare a working standard by diluting the stock solution with the

mobile phase.

7. Inject the standard into the HPLC system to determine the retention time and response

factor.
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Caption: Workflow for the safe handling of Metoxuron in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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